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Technical Support Center: MCC-134 & Raspberry
Pi
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals improve the

accuracy of the MCC-134 thermocouple measurement HAT for Raspberry Pi by addressing

issues related to processor load.

Frequently Asked Questions (FAQs)
Q1: Why is the accuracy of my MCC-134 thermocouple measurements fluctuating?

A1: Fluctuations in MCC-134 measurements can be attributed to temperature gradients across

the device. The Raspberry Pi's processor is a significant heat source, and variations in its

temperature can impact the MCC-134's cold junction compensation, leading to less accurate

readings.[1][2] High processor load, in particular, can cause the Raspberry Pi's temperature to

rise significantly, affecting measurement accuracy.[1][2][3][4]

Q2: How does the Raspberry Pi's processor load affect the MCC-134?

A2: A high processor load on the Raspberry Pi increases its operating temperature. This

excess heat can radiate to the MCC-134, creating thermal gradients that interfere with the

sensitive cold junction compensation, a critical factor in accurate thermocouple measurements.
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[1][2] For instance, running a program that fully loads all four cores of a Raspberry Pi can raise

the processor's temperature by over 20°C compared to a program loading only a single core.[1]

[3][4]

Q3: What are the ideal operating conditions for the MCC-134 to ensure maximum accuracy?

A3: To achieve the most accurate results with the MCC-134, it is recommended to operate it in

a stable thermal environment.[1][2] This includes minimizing the Raspberry Pi's processor load,

avoiding placement near other heat sources or in areas with fluctuating temperatures, and

ensuring consistent airflow.[1][2][4]

Troubleshooting Guides
Issue: Inconsistent or inaccurate temperature readings.
This guide provides a step-by-step process to diagnose and mitigate measurement errors

related to the Raspberry Pi's processor load.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for MCC-134 accuracy issues.
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Experimental Protocol: Quantifying the Impact of Processor Load

This protocol allows you to observe the effect of processor load on Raspberry Pi temperature

and MCC-134 measurement stability.

Objective: To quantify the relationship between Raspberry Pi processor load, CPU temperature,

and the stability of MCC-134 temperature readings.

Materials:

Raspberry Pi with MCC-134 HAT attached

Thermocouple connected to an MCC-134 channel

Stable temperature source for the thermocouple (e.g., a cup of water at room temperature)

Software to log CPU temperature and MCC-134 readings

A script or program to induce high CPU load (e.g., stress-ng)

Methodology:

Baseline Measurement (Low Processor Load):

Place the thermocouple in the stable temperature source.

In a stable ambient environment, start logging the Raspberry Pi's CPU temperature and

the MCC-134 thermocouple reading at a regular interval (e.g., every 5 seconds) for 10

minutes. Ensure no other significant processes are running on the Raspberry Pi.

High Processor Load Measurement:

Induce a high processor load on all cores of the Raspberry Pi using a tool like stress-ng.

For example, to stress all 4 cores for 10 minutes, you can use the command: stress-ng --

cpu 4 --timeout 600s.

Simultaneously, continue logging the CPU temperature and MCC-134 reading at the same

interval for the duration of the stress test.
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Data Analysis:

Plot the CPU temperature and MCC-134 readings over time for both the low and high load

conditions.

Calculate the average and standard deviation of the MCC-134 readings for both

conditions.

Compare the results to observe the impact of increased CPU temperature on the stability

and accuracy of the thermocouple measurements.

Expected Outcome Data Summary:

Condition
Average CPU
Temperature (°C)

Average MCC-134
Reading (°C)

Standard Deviation
of MCC-134
Reading

Low Processor Load ~45-55°C Reading A Low

High Processor Load >70°C Reading B Potentially Higher

Best Practices for Improving MCC-134 Accuracy
Reduce Processor Load: Optimize your data acquisition scripts to be as efficient as possible.

Avoid running unnecessary background processes on the Raspberry Pi.

Improve Airflow: Ensure the Raspberry Pi and MCC-134 have adequate ventilation. Using a

fan can help dissipate heat and maintain a more stable temperature.[1][2][4]

Minimize Environmental Temperature Variations: Place your experimental setup away from

sources of fluctuating heat or cold, such as vents or direct sunlight.[1][2][4]

Increase Physical Separation: If you are using a stacked configuration with multiple HATs,

place the MCC-134 as far away from the Raspberry Pi's processor as possible.[1][2][4]

Logical Relationship Diagram:
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Caption: Impact of processor load on MCC-134 accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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